Cas no 240129-24-2 (25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol)

25,26,26,26,27,27,27-Heptafluoro-5β,6β-epoxycholestanol is a fluorinated sterol derivative with a unique epoxide functional group at the 5β,6β position and heptafluorination at the terminal methyl groups. This compound is of interest in medicinal and synthetic chemistry due to its structural modifications, which enhance metabolic stability and lipophilicity. The fluorinated side chain may improve binding affinity in sterol-protein interactions, while the epoxide group offers reactivity for further functionalization. Its well-defined stereochemistry and fluorination pattern make it a valuable intermediate for probing sterol metabolism or designing bioactive molecules. Suitable for research applications in pharmacology and organic synthesis, this compound provides a versatile scaffold for sterol-based studies.
25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol structure
240129-24-2 structure
Product Name:25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol
CAS No:240129-24-2
MF:C27H39F7O2
MW:528.586193323135
CID:4554479
PubChem ID:58351940
Update Time:2025-11-06

25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol Chemical and Physical Properties

Names and Identifiers

    • 25,26,26,26,27,27,27-heptafluoro-5ß,6ß-epoxycholestanol
    • 25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol
    • F7-5ss,6ss-Epoxy Cholestanol
    • DTXSID70897500
    • 25,26,26,26,27,27,27-heptafluoro-5,6-epoxycholestanol
    • HYKMGIMCEAITDZ-LYHHUVSJSA-N
    • SCHEMBL12436826
    • A,6
    • 240129-24-2
    • Cholestan-3-ol, 5,6-epoxy-25,26,26,26,27,27,27-heptafluoro-, (3
    • A)-
    • 25,26,26,26,27,27,27-Heptafluoro-5beta,6beta-5,6-epoxycholestan-3beta-ol
    • (1S,2R,5S,7S,9R,11S,12S,15R,16R)-2,16-Dimethyl-15-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-ol
    • A,5
    • Inchi: 1S/C27H39F7O2/c1-15(5-4-10-25(28,26(29,30)31)27(32,33)34)18-6-7-19-17-13-21-24(36-21)14-16(35)8-12-23(24,3)20(17)9-11-22(18,19)2/h15-21,35H,4-14H2,1-3H3/t15-,16?,17+,18-,19+,20+,21?,22-,23-,24?/m1/s1
    • InChI Key: HYKMGIMCEAITDZ-FWDJRRGVSA-N
    • SMILES: C1(O)CC23OC2C[C@]2([H])[C@@]([H])([C@@]3(C)CC1)CC[C@@]1(C)[C@@]2([H])CC[C@@H]1[C@H](C)CCCC(F)(C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 528.28382762g/mol
  • Monoisotopic Mass: 528.28382762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 844
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 32.8Ų

25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol Pricemore >>

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Additional information on 25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol

Compound CAS No. 240129-24-2: 25,26,26,26,27,27,27-Heptafluoro-5?,6?-Epoxycholestanol

The compound CAS No. 240129-24-2, also known as 25,26,26,26,27,27,27-heptafluoro-5?,6?-epoxycholestanol, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of cholestane derivatives and features a complex arrangement of fluorine atoms and an epoxide group. Its structure makes it a valuable subject for research in various fields such as pharmacology, materials science, and organic synthesis.

The name heptafluoro indicates the presence of seven fluorine atoms in the molecule. Fluorine substitution is a common strategy in organic chemistry to modify the physical and chemical properties of compounds. In this case, the fluorine atoms are strategically positioned at specific carbons (C-25 and C-27), which significantly influences the molecule's stability and reactivity. The epoxide group (5?,6?-epoxy) further adds complexity to the structure by introducing a strained oxygen-containing ring system.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques such as fluorination reactions and epoxidation methods to construct this molecule with high precision. The use of transition metal catalysts has been particularly effective in achieving selective fluorination at specific positions while maintaining the integrity of the cholestane framework.

The unique properties of this compound make it a promising candidate for applications in drug discovery. Its fluorinated structure may enhance its bioavailability and pharmacokinetic profile, making it suitable for targeting specific biological pathways. Additionally, the epoxide group could serve as a reactive site for further functionalization or as a bioisostere in medicinal chemistry.

In terms of materials science, this compound has shown potential as a precursor for advanced materials with tailored electronic properties. The combination of fluorine atoms and an epoxide group provides opportunities for creating polymers or nanoparticles with unique mechanical and thermal characteristics.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Fluorinated compounds are known to be persistent in certain environments due to their strong carbon-fluorine bonds. Researchers are investigating how this compound interacts with natural ecosystems to ensure its safe use and disposal.

In summary, CAS No. 240129-heptafluoro-epoxycholestanol is a multifaceted compound with significant potential across various scientific domains. Its intricate structure offers numerous avenues for exploration and application, making it an exciting topic for ongoing research.

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